N-(tert-butyl)-4-((3-ethylureido)methyl)piperidine-1-carboxamide

• IUPAC Name: N-tert-butyl-4-[(ethylcarbamoylamino)methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C14H28N4O2/c1-5-15-12(19)16-10-11-6-8-18(9-7-11)13(20)17-14(2,3)4/h11H,5-10H2,1-4H3,(H,17,20)(H2,15,16,19)
• InChI Key: LUGCHWQJTNCYHN-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NCC1CCN(CC1)C(=O)NC(C)(C)C
• Molecular Formula: C14H28N4O2
• Molecular Weight: 284.40 g/mol

Description

N-(tert-butyl)-4-((3-ethylureido)methyl)piperidine-1-carboxamide, commonly known as TAK-659, is a small molecule inhibitor that targets protein kinases. It has gained significant attention in scientific research due to its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases.

Scientific Research Applications

Asymmetric Synthesis and Chemical Synthesis

A significant application of related compounds is in the field of asymmetric synthesis. For instance, Jona et al. (2009) developed an efficient method for asymmetric synthesis of a useful intermediate for the synthesis of nociceptin antagonists. This process includes diastereoselective reduction and efficient isomerization steps, highlighting the compound's role in synthesizing biologically active molecules (Jona et al., 2009).

Pharmacological Studies

In pharmacology, compounds similar to N-(tert-butyl)-4-((3-ethylureido)methyl)piperidine-1-carboxamide have been evaluated for their potential as therapeutic agents. Nie et al. (2020) investigated the chemical modification and analgesic activity of N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide, a urea-based TRPV1 antagonist, to enrich the structural types of these antagonists and improve their pharmacological profile (Nie et al., 2020).

Material Science and Polymer Chemistry

In material science, Hsiao et al. (2000) synthesized polyamides with flexible main-chain ether linkages and ortho-phenylene units from compounds related to N-(tert-butyl)-4-((3-ethylureido)methyl)piperidine-1-carboxamide. These polyamides displayed noncrystallinity, solubility in polar solvents, and thermal stability, suggesting applications in creating materials with specific physical properties (Hsiao et al., 2000).

Bioorganic and Medicinal Chemistry

In the realm of bioorganic and medicinal chemistry, Ellman et al. (2002) discussed the versatility of N-tert-butanesulfinyl imines, which are closely related to the query compound, as intermediates for the asymmetric synthesis of amines. These imines serve as a cornerstone for synthesizing a wide range of highly enantioenriched amines, demonstrating the compound's significance in developing pharmaceuticals and other biologically active molecules (Ellman et al., 2002).